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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777

Essential Safety and Handling Guide for MCC950
Sodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
MCC950 sodium, a potent and selective inhibitor of the NLRP3 inflammasome. Adherence to
these procedures is essential to ensure personal safety and maintain experimental integrity.

Immediate Safety Information

MCC950 sodium is a small molecule inhibitor that requires careful handling to avoid potential
exposure. While specific toxicity data is limited, it is prudent to treat this compound with a high
degree of caution.

Personal Protective Equipment (PPE)

When handling MCC950 sodium in its powdered form or in solution, the following personal
protective equipment is mandatory:
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PPE Category

Item

Specifications

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection

Nitrile gloves

Double-gloving is
recommended when handling

the pure compound.

Body Protection

Laboratory coat

Fully buttoned to protect from

spills.

Respiratory Protection

Dust mask or respirator

Recommended when weighing
or handling the powdered form

to avoid inhalation.

Emergency Procedures

In the event of exposure, follow these procedures immediately:

Exposure Type

Action

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Operational Plan: Handling and Storage
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Proper handling and storage are crucial for maintaining the stability and efficacy of MCC950

sodium.
Storage Conditions
Form Storage Temperature Additional Notes
Store in a desiccator to
Lyophilized Powder -20°C prevent moisture absorption.
Stable for up to 24 months.[1]
Aliquot to avoid repeated
Stock Solutions -20°C freeze-thaw cycles. Stable for

up to 1 month.[1]

Solution Preparation (In Vitro)

MCC950 sodium is soluble in several solvents. Prepare solutions in a well-ventilated area,
preferably a chemical fume hood.

Solvent Solubility
Water >124 mg/mL][2]
DMSO >21.45 mg/mL[2]
Ethanol 243 mg/mL[2]

Protocol for Reconstituting a 10 mM Stock Solution in DMSO:
e Ensure all necessary PPE is worn.

o Weigh the required amount of MCC950 sodium powder in a sterile microcentrifuge tube. For
example, for 1 mL of a 10 mM stock, use 4.265 mg of MCC950 sodium (Molecular Weight:
426.46 g/mol ).

e Add the appropriate volume of fresh, anhydrous DMSO to the tube.

» Vortex briefly until the powder is completely dissolved.
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 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C.[1]

Disposal Plan

All waste containing MCC950 sodium must be disposed of as chemical waste in accordance
with institutional and local regulations.

Waste Segregation and Disposal

e Solid Waste: Collect any unused MCC950 sodium powder, contaminated gloves, weigh
boats, and other disposable materials in a designated, clearly labeled hazardous waste
container.

e Liquid Waste: Collect all solutions containing MCC950 sodium in a designated, clearly
labeled hazardous waste container. Do not pour solutions down the drain.

e Sharps Waste: Dispose of any needles or syringes used for in vivo administration in a
designated sharps container for chemical waste.

Experimental Protocols

MCC950 is a selective inhibitor of the NLRP3 inflammasome, blocking its activation and
subsequent release of pro-inflammatory cytokines.[2]

In Vitro Inhibition of NLRP3 Inflammasome Activation

This protocol describes the use of MCC950 to inhibit NLRP3 inflammasome activation in bone
marrow-derived macrophages (BMDMS).

Materials:

e Bone marrow-derived macrophages (BMDMSs)
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LPS (Lipopolysaccharide)

ATP (Adenosine triphosphate)

MCC950 sodium stock solution (e.g., 10 mM in DMSO)

Cell culture medium

ELISA kit for IL-13
Procedure:
o Plate BMDMs at a suitable density in a 96-well plate and culture overnight.

e Prime the cells with LPS (e.g., 1 pg/mL) for 3-4 hours to induce the expression of NLRP3
and pro-IL-1p.

o Pre-treat the cells with varying concentrations of MCC950 (e.g., 1 nM to 10 uM) for 30-60
minutes. Include a vehicle control (DMSO).

o Activate the NLRP3 inflammasome by adding ATP (e.g., 5 mM) for 30-60 minutes.
e Collect the cell culture supernatants.

e Measure the concentration of IL-1[3 in the supernatants using an ELISA kit according to the
manufacturer's instructions.

In Vivo Administration

For in vivo studies, MCC950 sodium is typically administered via intraperitoneal (i.p.) injection.
Protocol for In Vivo Administration in a Mouse Model:

o Prepare a sterile solution of MCC950 sodium in a suitable vehicle (e.g., saline). Acommon
dosage is 10-50 mg/kg.[3][4]

o Administer the solution to the mice via intraperitoneal injection.
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e The timing and frequency of administration will depend on the specific experimental design
and animal model. For example, in some studies, MCC950 is administered one hour prior to
the inflammatory challenge.[5]

Visualizations

NLRP3 Inflammasome Signaling Pathway and Inhibition
by MCC950

Caption: NLRP3 inflammasome activation pathway and the inhibitory action of MCC950.

Experimental Workflow for In Vitro MCC950 Efficacy
Testing
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Treat with MCC950
(or Vehicle Control)

:

Activate with ATP
(or other stimulus)

:

Collect Supernatant

:

Measure IL-1[3
(ELISA)

'

Analyze Data &
Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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